methyl 2-acetyl-4-cyano-5-(dimethylamino)-2,4-pentadienoate

• IUPAC Name: methyl (2E,4Z)-2-acetyl-4-cyano-5-(dimethylamino)penta-2,4-dienoate
• InChI: InChI=1S/C11H14N2O3/c1-8(14)10(11(15)16-4)5-9(6-12)7-13(2)3/h5,7H,1-4H3/b9-7-,10-5+
• InChI Key: PLFLIWZNDZAHDR-WRBIUVHKSA-N
• Canonical SMILES: CC(=O)C(=CC(=CN(C)C)C#N)C(=O)OC
• Isomeric SMILES: CC(=O)/C(=C\C(=C\N(C)C)\C#N)/C(=O)OC
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

Methyl 2-acetyl-4-cyano-5-(dimethylamino)-2,4-pentadienoate is a multifunctional compound utilized in the synthesis of various heterocyclic systems. It serves as a versatile synthon for creating polysubstituted heterocyclic systems, highlighting its significance in organic synthesis.

Synthesis Analysis

This compound and its analogs have been synthesized through different methods. For example, methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its 2-benzoyl analog were prepared from corresponding methyl (Z)-2-(acylamino)-3-(dimethylamino)propenoates, showcasing its versatility in producing polyfunctional heterocyclic systems like pyrroles, pyrimidines, pyridazines, and more (Pizzioli et al., 1998).

Molecular Structure Analysis

X-ray structural analyses have been conducted to understand the molecular structure of compounds similar to methyl 2-acetyl-4-cyano-5-(dimethylamino)-2,4-pentadienoate. These studies reveal how the introduction of electron-withdrawing groups affects double bond delocalization and provides insights into the atomic charge distribution within the molecule (Dekaprilevich et al., 1991).

Chemical Reactions and Properties

The compound has demonstrated a wide range of reactivity, participating in cycloaddition reactions with α,β-unsaturated carbonyl compounds, styrenes, and quinones, leading to the formation of heterocyclic systems. These reactions underscore the compound's utility in synthesizing diverse chemical structures (Koike et al., 1997).

Scientific Research Applications

Versatile Synthons for Heterocyclic Systems

"Methyl 2-acetyl-4-cyano-5-(dimethylamino)-2,4-pentadienoate" and its analogs serve as versatile synthons for the preparation of a wide range of polyfunctional heterocyclic systems. These include pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and other heterocyclic compounds, highlighting their significance in the synthesis of complex organic molecules with potential applications in pharmaceuticals and materials science (Pizzioli et al., 1998).

Synthesis of Heterocyclic Systems

Further studies have demonstrated the compound's utility in synthesizing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, thiazolo[3,2-a]pyrimidin-5-one, pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones, showcasing its versatility in creating nucleophilic and electrophilic attack sites for the construction of heterocyclic frameworks (Selič et al., 1997).

Preparation of Fused Heterocyclic Compounds

The compound has also been used for the preparation of various fused heterocyclic compounds, demonstrating its efficacy in facilitating cyclization and nucleophilic substitution reactions, thereby expanding the scope of its application in medicinal chemistry and drug development (Kralj et al., 1997).

Cycloaddition Reactions

Investigations into the reactivity of "methyl 5-(N, N-dimethylamino)-2, 4-pentadienoate" with various α,β-unsaturated carbonyl compounds, styrenes, and quinones have provided insights into cycloaddition reactions. These studies shed light on the potential of these compounds in synthetic organic chemistry, particularly in constructing complex molecular architectures through cycloaddition reactions (Koike et al., 1997).

Application in Synthesis of Pyranones and Other Heterocycles

The synthesis and application of "methyl 2-acetyl-4-cyano-5-(dimethylamino)-2,4-pentadienoate" in creating substituted pyranones, pyrazoles, and other heterocyclic systems demonstrate its utility in producing a variety of biologically active compounds. These compounds have potential applications in developing new therapeutic agents, highlighting the compound's importance in pharmaceutical research (Ornik et al., 1990).